3,3-dimethylbut-1-yne-1-sulfonyl fluoride
Description
3,3-Dimethylbut-1-yne, also known as tert-Butylacetylene, is a chemical compound with the molecular formula C6H10 . It is used as an active pharmaceutical intermediate for terbinafine . It is also used in the preparation of 2,2,7,7-tetramethyl-octa-3,5-diyne .
Synthesis Analysis
3,3-Dimethylbut-1-yne is used in the synthesis of erythro and threo isomers of B- (3,3-dimethyl-1,2-dideuterio-1-butyl)-9-BBN by hydroboration-deuteronolysis-hydroboration sequence .Molecular Structure Analysis
The molecular structure of 3,3-dimethylbut-1-yne can be represented by the SMILES stringCC(C)(C)C#C . The 3D structure of the molecule can be viewed using Java or Javascript . Physical And Chemical Properties Analysis
3,3-Dimethylbut-1-yne is a clear colorless to pale yellow liquid . It has a molecular weight of 82.1436 g/mol . The compound has a melting point of -78.0°C and a boiling point of 33.0°C to 38.0°C . It has a density of 0.6600g/mL . It is miscible with chloroform, benzene, and toluene, but insoluble in water .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-dimethylbut-1-yne-1-sulfonyl fluoride involves the reaction of 3,3-dimethylbut-1-yne with sulfur tetrafluoride and hydrogen fluoride.", "Starting Materials": [ "3,3-dimethylbut-1-yne", "Sulfur tetrafluoride", "Hydrogen fluoride" ], "Reaction": [ "Step 1: Add 3,3-dimethylbut-1-yne to a reaction flask.", "Step 2: Slowly add sulfur tetrafluoride to the reaction flask while stirring at room temperature.", "Step 3: Add hydrogen fluoride dropwise to the reaction mixture while stirring at room temperature.", "Step 4: Heat the reaction mixture to 50-60°C and stir for 2-3 hours.", "Step 5: Cool the reaction mixture to room temperature and filter the precipitated product.", "Step 6: Wash the product with cold diethyl ether and dry under vacuum to obtain 3,3-dimethylbut-1-yne-1-sulfonyl fluoride." ] } | |
CAS RN |
2613384-17-9 |
Product Name |
3,3-dimethylbut-1-yne-1-sulfonyl fluoride |
Molecular Formula |
C6H9FO2S |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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